Cas no 58443-85-9 (1-(2-tert-butylphenyl)propan-2-one)

1-(2-tert-butylphenyl)propan-2-one structure
58443-85-9 structure
Product Name:1-(2-tert-butylphenyl)propan-2-one
CAS No:58443-85-9
MF:C13H18O
MW:190.281424045563
CID:3267667
PubChem ID:12254123
Update Time:2025-04-21

1-(2-tert-butylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-PROPANONE, 1-[2-(1,1-DIMETHYLETHYL)PHENYL]-
    • 1-(2-tert-butylphenyl)propan-2-one
    • EN300-1839121
    • SCHEMBL8975793
    • 58443-85-9
    • Inchi： 1S/C13H18O/c1-10(14)9-11-7-5-6-8-12(11)13(2,3)4/h5-8H,9H2,1-4H3
    • InChI Key： PBCNZTLMNMYPOI-UHFFFAOYSA-N
    • SMILES： O=C(C)CC1C=CC=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 190.135765193g/mol
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

1-(2-tert-butylphenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1839121-0.05g
1-(2-tert-butylphenyl)propan-2-one
 58443-85-9
0.05g
 $768.0 2023-09-19
Enamine
EN300-1839121-0.1g
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 58443-85-9
0.1g
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 $840.0 2023-09-19
Enamine
EN300-1839121-0.5g
1-(2-tert-butylphenyl)propan-2-one
 58443-85-9
0.5g
 $877.0 2023-09-19
Enamine
EN300-1839121-1.0g
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 58443-85-9
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 $1272.0 2023-06-01
Enamine
EN300-1839121-2.5g
1-(2-tert-butylphenyl)propan-2-one
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 $1791.0 2023-09-19
Enamine
EN300-1839121-5.0g
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5g
 $3687.0 2023-06-01
Enamine
EN300-1839121-10.0g
1-(2-tert-butylphenyl)propan-2-one
 58443-85-9
10g
 $5467.0 2023-06-01
Enamine
EN300-1839121-1g
1-(2-tert-butylphenyl)propan-2-one
 58443-85-9
1g
 $914.0 2023-09-19
Enamine
EN300-1839121-5g
1-(2-tert-butylphenyl)propan-2-one
 58443-85-9
5g
 $2650.0 2023-09-19

1-(2-tert-butylphenyl)propan-2-one Production Method

Production Method 1

98-06-6 98-06-6
58443-85-9 58443-85-9
81561-77-5 81561-77-5
608489-87-8 608489-87-8
Reaction Conditions
1.1 Catalysts: Manganese triacetate Solvents: Benzene ,  Pyridinium, 4-methyl-1-pentyl-, dodecahydro-1-carbadodecaborate(1-) ;  2 h
Reference
An effective system to synthesize arylacetones. Substrate-ionic liquid-ultrasonic irradiation
Zhu, Yinghuai; et al, Chemistry Letters, 2003, 32(8), 730-731

1-(2-tert-butylphenyl)propan-2-one Raw materials

1-(2-tert-butylphenyl)propan-2-one Preparation Products

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